Cas no 91234-22-9 (2-Amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-Amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-ylacetic acid
• CAS No: 91234-22-9
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• MDL: MFCD08052630
• CID: 3142177
• PubChem ID: 16462824
• Update Time: 2025-04-21

2-Amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-5-yl)acetic acid
• VU0610886-1
• AKOS002336166
• STK739589
• MLS001201770
• F3325-0075
• HMS2852I05
• [2-amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-yl]acetic acid
• SMR000544892
• CS-0271684
• EN300-238151
• MFCD08052630
• [2-AMINO-4-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)-1,3-THIAZOL-5-YL]ACETIC AC+
• DTXSID001327914
• CHEMBL1381277
• 2-(2-Imino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-2,3-dihydrothiazol-5-yl)acetic acid
• 91234-22-9
• 2-[2-amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-yl]acetic acid
• 2-Amino-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-5-ylacetic acid

• MDL： MFCD08052630
• Inchi： 1S/C15H16N2O2S/c16-15-17-14(12(20-15)8-13(18)19)11-6-5-9-3-1-2-4-10(9)7-11/h5-7H,1-4,8H2,(H2,16,17)(H,18,19)
• InChI Key： YOTUOMHHKDBYCJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1CC(=O)O)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 288.09324893Da
• Monoisotopic Mass: 288.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų